2-Benzyl-1,3-dithiane

• CAS No.: 31593-52-9
• Molecular Formula: C11H14S2
• Molecular Weight: 210.4 g/mol
• IUPAC Name: 2-benzyl-1,3-dithiane
• InChI: InChI=1S/C11H14S2/c1-2-5-10(6-3-1)9-11-12-7-4-8-13-11/h1-3,5-6,11H,4,7-9H2
• InChI Key: NBGQAPJQVZTDQE-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(SC1)CC2=CC=CC=C2

Description

2-Benzyl-1,3-dithiane is a useful research compound. Its molecular formula is C11H14S2 and its molecular weight is 210.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 33.9 g (280 mmol) of phenylacetaldehyde and 35.6 g (330 mmol) of 1,3-propanedithiol in 300 mL of methylene chloride at 0° C., was added, dropwise over a period of 30 minutes, 10 mL of boron trifluoride etherate. The reaction mixture was allowed to warm to ambient temperature and stirred for 3 h at ambient temperature. The reaction mixture was made basic by the addition of 180 mL of 5% aqueous potassium hydroxide solution and the resultant mixture was stirred for 0.5 h. The layers were separated and the aqueous layer was extracted with methylene chloride. The combined organic extract was washed with 1N aqueous sodium hydroxide solution and brine, dried over anhydrous magnesium sulfate, filtered and the filtrate was distilled to afford 53.62 g (91% yield) of the title compound, b.p. 150° C. (2 mm Hg); 1H NMR (CDCl3) δ1.75-1.95 (1H, m), 2.05-2.17 (1H, m), 2.75-2.91 (4H, m), 3.03 (2H, d, J=9 Hz), 4.25 (1H, t, J=9 Hz), 7.17-7.38 (5H, m).